2-Oxo-3,3-dimethylbutyric acid sodium salt

• Molecular Formula: C6H9NaO3
• Molecular Weight: 152.12 g/mol
• IUPAC Name: sodium;3,3-dimethyl-2-oxobutanoate
• InChI: InChI=1S/C6H10O3.Na/c1-6(2,3)4(7)5(8)9;/h1-3H3,(H,8,9);/q;+1/p-1
• InChI Key: NTRJJLQIKWDNTO-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)C(=O)C(=O)[O-].[Na+]

Description

2-Oxo-3,3-dimethylbutyric acid sodium salt is a useful research compound. Its molecular formula is C6H9NaO3 and its molecular weight is 152.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium 3,3-dimethyl-2-hydroxybutyrate and ruthenium dioxide hydrate are added to water, the pH rendered alkaline, and sodium hypochlorite is slowly added to produce sodium 3,3-dimethyl-2-oxobutyrate in high yield and purity. The solid catalyst is filtered off and may be re-used while the filtrate can be directly used in further synthesis.